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Compound of Interest

Compound Name: Cochliomycin B

Cat. No.: B15561740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cochliomycin B is a 14-membered resorcylic acid lactone isolated from the gorgonian-derived

fungus Cochliobolus lunatus. As a member of a class of metabolites known for their diverse

biological activities, Cochliomycin B has demonstrated notable antifouling properties. This

document provides a comprehensive technical guide on Cochliomycin B, detailing its

chemical properties, isolation protocols, and known biological activities. The information

presented herein is intended to serve as a foundational resource for researchers interested in

the potential applications of this natural product.

Chemical Identification
Property Value Source

Molecular Formula C₂₂H₂₈O₇ --INVALID-LINK--[1]

CAS Number Not Found N/A

Note: A specific CAS Registry Number for Cochliomycin B could not be identified in the

available literature and databases.
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Property Value

Molecular Weight 404.45 g/mol

Appearance White amorphous powder

Solubility Soluble in methanol, chloroform

Isolation and Purification
Cochliomycin B was first isolated from the culture broth of the fungus Cochliobolus lunatus,

which was derived from the gorgonian Dichotella gemmacea collected in the South China

Sea[2]. The following experimental workflow outlines the general procedure for its extraction

and purification.
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Figure 1. General workflow for the isolation and purification of Cochliomycin B.

Fermentation and Extraction Protocol
The fungus Cochliobolus lunatus is cultured in a suitable broth medium. Following an

incubation period, the culture broth and mycelia are separated. Both the broth and the mycelia

are extracted with an organic solvent, typically ethyl acetate (EtOAc). The resulting organic

layers are combined and concentrated under reduced pressure to yield a crude extract[2].
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The crude extract is subjected to a series of chromatographic separations. Initially, it is

fractionated using a silica gel column with a gradient of petroleum ether and acetone. The

fractions containing the compounds of interest are then further purified using a Sephadex LH-

20 column with a mixture of methanol and chloroform. The final purification of Cochliomycin B
is achieved through preparative High-Performance Liquid Chromatography (HPLC) using a

methanol-water mobile phase[2].

Structure Elucidation
The chemical structure of Cochliomycin B was determined through comprehensive

spectroscopic analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR)

spectroscopy and High-Resolution Mass Spectrometry (HRMS). The relative configurations

were established using NOESY spectra and chemical conversions[2]. A notable observation is

the slow rearrangement of Cochliomycin B into Cochliomycin A when dissolved in deuterated

chloroform (CDCl₃) at room temperature, indicating a transetherification reaction[2].

Biological Activity
Cochliomycin B has been evaluated for its antifouling, antibacterial, and cytotoxic activities.

The primary reported activity is its ability to inhibit the larval settlement of the barnacle Balanus

amphitrite[2].

Assay Target Organism/Cell Line Activity

Antifouling Activity Balanus amphitrite larvae EC₅₀ = 3.2 μg/mL

Antibacterial Activity Escherichia coli No inhibition at 100 μg/mL

Staphylococcus aureus No inhibition at 100 μg/mL

Cytotoxicity A549 (human lung carcinoma) IC₅₀ > 50 μg/mL

P388 (murine leukemia) IC₅₀ > 50 μg/mL

Data sourced from Shao et al., 2011[2].
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The precise mechanism of action and the specific signaling pathways through which

Cochliomycin B exerts its biological effects, particularly its antifouling activity, have not yet

been elucidated in the available scientific literature. Further research is required to understand

the molecular targets and cellular processes affected by this compound.

Conclusion
Cochliomycin B is a marine-derived natural product with significant potential, particularly in

the development of novel antifouling agents. Its isolation from a fungal source highlights the

rich chemical diversity of marine microorganisms. While its primary biological activity has been

identified, further studies are necessary to explore its full therapeutic and biotechnological

potential, including a detailed investigation of its mechanism of action. This technical guide

provides a summary of the current knowledge on Cochliomycin B, offering a valuable starting

point for future research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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